4-[5-chloro-4-(4-chloro-2,6-dimethylphenoxy)-3,6-difluoro-2-pyridinyl]morpholine

• IUPAC Name: 4-[5-chloro-4-(4-chloro-2,6-dimethylphenoxy)-3,6-difluoropyridin-2-yl]morpholine
• InChI: InChI=1S/C17H16Cl2F2N2O2/c1-9-7-11(18)8-10(2)14(9)25-15-12(19)16(21)22-17(13(15)20)23-3-5-24-6-4-23/h7-8H,3-6H2,1-2H3
• InChI Key: YJHJYKWBMNKHPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC2=C(C(=NC(=C2Cl)F)N3CCOCC3)F)C)Cl
• Molecular Formula: C17H16Cl2F2N2O2
• Molecular Weight: 389.2 g/mol

Description

4-[5-chloro-4-(4-chloro-2,6-dimethylphenoxy)-3,6-difluoro-2-pyridinyl]morpholine, also known as cloquintocet-mexyl, is a synthetic plant growth regulator that belongs to the pyridine family. It is used to improve crop yield and quality by regulating plant growth and development.

Mechanism of Action

Cloquintocet-mexyl acts by inhibiting the biosynthesis of abscisic acid (ABA), a plant hormone that regulates various physiological processes, including seed germination, stomatal closure, and stress response. By inhibiting ABA biosynthesis, 4-[5-chloro-4-(4-chloro-2,6-dimethylphenoxy)-3,6-difluoro-2-pyridinyl]morpholine-mexyl promotes cell elongation and delays senescence, leading to increased biomass accumulation and higher yield.
Biochemical and Physiological Effects
Cloquintocet-mexyl has been shown to have various biochemical and physiological effects on plants. It promotes stem elongation and delays senescence, leading to increased biomass accumulation and higher yield. It also increases the activity of enzymes involved in carbohydrate metabolism, leading to increased sugar content and improved quality of crops.

Advantages and Limitations for Lab Experiments

Cloquintocet-mexyl has several advantages for lab experiments. It is easy to synthesize and has a high purity level. It is also stable under various conditions and has a long shelf life. However, its use in lab experiments is limited due to its high cost and potential environmental risks.

Future Directions

There are several future directions for the study of 4-[5-chloro-4-(4-chloro-2,6-dimethylphenoxy)-3,6-difluoro-2-pyridinyl]morpholine-mexyl. One direction is to investigate its effects on other crops and under different environmental conditions. Another direction is to study its potential use in combination with other plant growth regulators to optimize crop yield and quality. Additionally, further research is needed to assess its potential environmental risks and develop strategies to minimize them.
Conclusion
Cloquintocet-mexyl is a synthetic plant growth regulator that has been extensively studied for its ability to improve crop yield and quality. It works by promoting stem elongation and delaying senescence, leading to increased biomass accumulation and higher yield. Its use in lab experiments is limited due to its high cost and potential environmental risks. There are several future directions for the study of 4-[5-chloro-4-(4-chloro-2,6-dimethylphenoxy)-3,6-difluoro-2-pyridinyl]morpholine-mexyl, including investigating its effects on other crops and under different environmental conditions, studying its potential use in combination with other plant growth regulators, and assessing its potential environmental risks.

Synthesis Methods

Cloquintocet-mexyl is synthesized by reacting 4-chloro-2,6-dimethylphenol with 3,6-difluoro-2-pyridinecarboxylic acid in the presence of thionyl chloride to obtain 4-(4-chloro-2,6-dimethylphenoxy)-3,6-difluoro-2-pyridinecarbonyl chloride. The resulting compound is then reacted with morpholine to obtain 4-[5-chloro-4-(4-chloro-2,6-dimethylphenoxy)-3,6-difluoro-2-pyridinyl]morpholine-mexyl.

Scientific Research Applications

Cloquintocet-mexyl has been extensively studied for its plant growth regulatory properties. It has been shown to increase the yield and quality of various crops, including wheat, barley, rice, and corn. It works by promoting stem elongation and delaying senescence, which leads to increased biomass accumulation and higher grain yield.